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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the lightfastness properties of various Acid

Green dyes, crucial for applications where color stability upon light exposure is paramount. The

information presented is supported by available experimental data from technical data sheets

and scientific literature.

Introduction to Lightfastness
Lightfastness is a critical property of a colorant, describing its resistance to fading or changing

color when exposed to light.[1] The degradation is primarily caused by the energy of ultraviolet

radiation, which can alter or break the chemical bonds within the dye's chromophore, the part

of the molecule responsible for its color.[1] The lightfastness of dyes is a key consideration in

the textile, leather, and paper industries, as well as in specialized scientific applications where

color integrity is essential.

Acid dyes, a class of anionic dyes, are widely used for dyeing protein fibers such as wool and

silk, as well as synthetic polyamides like nylon.[2][3] While known for their vibrant colors, their

lightfastness can vary significantly depending on their chemical structure.[4]

The evaluation of lightfastness is standardized through internationally recognized testing

methods, primarily ISO 105-B02 and AATCC Test Method 16. These tests utilize controlled light

sources, typically xenon-arc lamps that simulate natural sunlight, to accelerate the fading

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1593922?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Lightfastness
https://en.wikipedia.org/wiki/Lightfastness
https://www.techemi.com/blog/what-are-the-properties-of-acid-green-25_b181
http://iosrjournals.org/iosr-jac/papers/vol16-issue11/Ser-1/A1611010105.pdf
https://www.benchchem.com/pdf/Unveiling_the_Fading_Factor_A_Comparative_Guide_to_Acid_Dye_Lightfastness_on_Textiles.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


process. The results are commonly reported using the Blue Wool Scale, which ranges from 1

(very poor lightfastness) to 8 (excellent lightfastness).

Comparative Lightfastness Data of Acid Green Dyes
The following table summarizes the available quantitative data on the lightfastness of several

Acid Green dyes. It is important to note that lightfastness ratings can be influenced by factors

such as the specific substrate, dye concentration, and the presence of other finishing agents.

The data presented here is compiled from various sources and should be considered as a

comparative guide.

C.I. Name
Chemical
Class

Lightfastness
Rating (Blue
Wool Scale)

Test Standard Source(s)

Acid Green 16
Triphenylmethan

e
1 - 4 AATCC / ISO

Acid Green 25 Anthraquinone 4 - 6 AATCC / ISO

Acid Green 27 Anthraquinone 6 ISO

Acid Green 41 Anthraquinone 5 - 7 ISO / AATCC

Note: A higher number on the Blue Wool Scale indicates better resistance to fading. A rating of

1 signifies very poor lightfastness, while a rating of 8 indicates excellent lightfastness.

Experimental Protocols
The standardized methods for determining the colorfastness to light of textiles are detailed in

ISO 105-B02 and AATCC Test Method 16. Both methods provide a framework for exposing

textile specimens to a xenon-arc lamp under controlled conditions.

ISO 105-B02: Colour fastness to artificial light: Xenon arc fading lamp test

This international standard specifies a method for determining the resistance of the color of

textiles to an artificial light source that is representative of natural daylight (D65).
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Principle: A textile specimen is exposed to light from a xenon-arc lamp under controlled

conditions, alongside a set of blue wool references (rated 1 to 8). The lightfastness is

assessed by comparing the change in color of the specimen to that of the blue wool

references.

Apparatus: A xenon-arc lamp apparatus with controlled irradiance, temperature, and humidity

is used.

Procedure:

The test specimen and a set of blue wool references are mounted on holders.

A portion of each specimen and reference is covered with an opaque mask.

The mounted specimens and references are placed in the xenon-arc apparatus.

The exposure is carried out under specified conditions of temperature, humidity, and

irradiance.

The exposure continues until a specified amount of fading has occurred on the test

specimen or the blue wool references.

Evaluation: The change in color of the exposed portion of the test specimen is compared to

the unexposed portion using a Grey Scale for assessing change in color (rated 1 to 5, where

5 is no change). The lightfastness rating is determined by the blue wool reference that shows

a similar degree of fading.

AATCC Test Method 16: Colorfastness to Light

This method provides several options for determining the colorfastness to light of textiles using

different light sources, including xenon-arc and carbon-arc lamps. AATCC 16.3 specifically

pertains to the use of a xenon-arc lamp.

Principle: Similar to the ISO method, a test specimen is exposed to a light source under

controlled conditions. The change in color is evaluated by comparison with AATCC Blue

Wool Lightfastness Standards (L2-L9) or by instrumental color measurement.
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Apparatus: A fadometer equipped with a xenon-arc or carbon-arc lamp.

Procedure:

The test specimen is placed in the fadometer.

The specimen is exposed for a specified number of AATCC Fading Units (AFUs) or until a

specific Blue Wool Lightfastness Standard has faded to a predetermined level. One AFU is

defined as 1/20th of the light exposure required to cause a color change equal to Grade 4

on the Grey Scale for Color Change for AATCC Blue Wool Lightfastness Standard L4.

Evaluation: The color change of the test specimen is assessed using the AATCC Gray Scale

for Color Change or by instrumental measurement. The lightfastness is then rated according

to the appropriate AATCC Blue Wool Lightfastness Standard.

Experimental Workflow Diagram

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Exposure

Evaluation

Result

Test Specimen

Mounting on Holders

Blue Wool Standards Opaque Masking

Xenon-Arc Apparatus

Controlled Conditions
(Irradiance, Temp, Humidity)

Instrumental MeasurementVisual Assessment

After Exposure

Grey Scale Comparison

Assign Lightfastness Rating

Compare to Blue Wool Fading

Click to download full resolution via product page

Caption: Experimental workflow for textile lightfastness testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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